Cas no 1804890-83-2 (Ethyl 2-cyano-3-iodo-5-nitrobenzoate)

• Product Name: Ethyl 2-cyano-3-iodo-5-nitrobenzoate
• CAS No: 1804890-83-2
• MF: C₁₀H₇IN₂O₄
• MW: 346.078054666519
• CID: 4955552
• Update Time: 2025-06-27

Ethyl 2-cyano-3-iodo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-iodo-5-nitrobenzoate

• Inchi： 1S/C10H7IN2O4/c1-2-17-10(14)7-3-6(13(15)16)4-9(11)8(7)5-12/h3-4H,2H2,1H3
• InChI Key： ZVXUWBMYRIQZEO-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(=O)OCC)C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-3-iodo-5-nitrobenzoate

Comprehensive Overview of Ethyl 2-cyano-3-iodo-5-nitrobenzoate (CAS No. 1804890-83-2)

Ethyl 2-cyano-3-iodo-5-nitrobenzoate (CAS No. 1804890-83-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, an iodo substituent, and a nitro group, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1804890-83-2 is frequently searched by researchers and industry professionals seeking high-purity reagents for complex reactions.

The growing interest in nitroaromatic compounds like Ethyl 2-cyano-3-iodo-5-nitrobenzoate is driven by their applications in designing novel drug candidates and functional materials. Recent trends in AI-driven drug discovery and green chemistry have further amplified the demand for such building blocks. Researchers often inquire about its synthesis methods, solubility profiles, and reactivity in cross-coupling reactions, reflecting its importance in modern organic synthesis.

From a structural perspective, the presence of both electron-withdrawing (nitro, cyano) and halogen (iodo) groups in Ethyl 2-cyano-3-iodo-5-nitrobenzoate creates unique electronic properties that facilitate diverse chemical transformations. This makes it particularly valuable for constructing heterocyclic frameworks prevalent in bioactive molecules. The compound's ethyl ester moiety additionally enhances its stability while maintaining reactivity toward nucleophiles—a balance crucial for multi-step syntheses.

In analytical applications, CAS 1804890-83-2 has shown utility as a reference standard in HPLC method development and mass spectrometry studies. Its distinctive UV absorption characteristics due to the conjugated nitrobenzoate system enable sensitive detection in complex matrices. Laboratories frequently search for technical data sheets containing its spectroscopic properties (IR, NMR) and chromatographic behavior to support quality control protocols.

The compound's relevance extends to material science, where researchers explore its potential in designing organic semiconductors and photoactive materials. The combination of iodo and nitro functional groups offers intriguing possibilities for creating molecular assemblies with tailored optoelectronic properties. Such applications align with current industry focus on sustainable electronics and energy storage solutions.

When handling Ethyl 2-cyano-3-iodo-5-nitrobenzoate, proper storage conditions (typically ambient to low temperature in anhydrous environments) are critical to maintain stability. Suppliers often provide guidance on compatibility with common organic solvents and recommend inert atmosphere techniques for sensitive reactions. These practical considerations are frequently addressed in technical forums and research publications.

Ongoing research continues to uncover new applications for this multifaceted compound. Recent patent literature reveals its incorporation in catalytic systems and as a precursor for bioconjugation reagents. The scientific community remains particularly interested in its potential role in developing targeted therapeutics and diagnostic probes, reflecting broader trends in precision medicine.

For synthetic chemists, understanding the regioselectivity of reactions involving CAS 1804890-83-2 is paramount. The compound's three distinct reactive sites (ester, iodo, and nitro groups) enable sequential functionalization strategies, making it valuable for divergent synthesis approaches. Detailed reaction optimization studies are commonly shared in chemical databases and research networks.

As regulatory standards evolve, documentation for Ethyl 2-cyano-3-iodo-5-nitrobenzoate increasingly includes comprehensive analytical characterization data and safety profiles. This aligns with industry demands for transparent supply chain information and quality assurance in research chemicals. Manufacturers now frequently provide batch-specific certificates of analysis to meet these requirements.

The future trajectory for this compound appears promising, with emerging applications in catalysis and material innovation. Its structural features continue to inspire novel synthetic methodologies, particularly in C-H activation chemistry and click chemistry applications. These developments position 1804890-83-2 as a compound of enduring significance in advanced chemical research.